Cas no 6931-15-3 (2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2,3-trimethyl-, 1-oxide)

• Product Name: 2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2,3-trimethyl-, 1-oxide
• CAS No: 6931-15-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 391939
• PubChem ID: 71374459
• Update Time: 2025-04-19

2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2,3-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2,3-trimethyl-, 1-oxide
• 5-ethyl-2,2,3-trimethyl-1-oxido-3,4-dihydropyrrol-1-ium
• 6931-15-3
• DTXSID10797237
• 5-Ethyl-2,2,3-trimethyl-1-oxo-3,4-dihydro-2H-1lambda~5~-pyrrole

• Inchi： 1S/C9H17NO/c1-5-8-6-7(2)9(3,4)10(8)11/h7H,5-6H2,1-4H3
• InChI Key： QVMMEDOBCFNIEN-UHFFFAOYSA-N
• SMILES： [O-][N+]1=C(CC)CC(C)C1(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.8Ų